Cas no 5414-91-5 (N-(4-aminophenyl)sulfonylacetamide)

• Product Name: N-(4-aminophenyl)sulfonylacetamide
• CAS No: 5414-91-5
• MF: C₈H₁₀AlN₂O₃S
• MW: 241.223139286041
• CID: 939888
• PubChem ID: 54611751
• Update Time: 2025-04-19

N-(4-aminophenyl)sulfonylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-aminophenyl)sulfonylacetamide
• aluminum,N-(4-aminophenyl)sulfonylacetamide
• NSC-10678
• 5414-91-5
• NSC10678

• Inchi： 1S/C8H10N2O3S.Al/c1-6(11)10-14(12,13)8-4-2-7(9)3-5-8;/h2-5H,9H2,1H3,(H,10,11);
• InChI Key： LCORAGDOUJXGPX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC(C)=O)(=O)=O.[Al]

Computed Properties

• Exact Mass: 244.04600
• Monoisotopic Mass: 241.0227518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 97.64000
• LogP: 2.48400